Fmoc-rink amide resin

• Molecular Formula: C39H36N2O6
• Molecular Weight: 628.7 g/mol
• InChI: InChI=1S/C39H36N2O6/c1-44-28-19-20-34(36(22-28)45-2)38(27-13-10-14-29(21-27)46-25-37(42)40-23-26-11-4-3-5-12-26)41-39(43)47-24-35-32-17-8-6-15-30(32)31-16-7-9-18-33(31)35/h3-22,35,38H,23-25H2,1-2H3,(H,40,42)(H,41,43)
• InChIKey: OQZSNUYQEFQHNF-UHFFFAOYSA-N

Fmoc-Rink Amide Resin Technical Baseline

Fmoc-Rink amide resin is a solid-phase peptide synthesis (SPPS) support composed of the acid-labile 4-(2',4'-dimethoxyphenyl-Fmoc-aminomethyl)phenoxy linker attached to aminomethyl polystyrene crosslinked with 1% divinylbenzene (PS-DVB) . It is purpose-built for the Fmoc-strategy synthesis of peptide C-terminal primary amides, a critical modification found in over 50% of therapeutic peptides [1]. The resin carries an Fmoc-protected amine functional group, requiring initial deprotection prior to first amino acid coupling, and releases the target peptide amide upon acidolytic cleavage [2]. Unlike Wang resin (which yields C-terminal carboxylic acids) or Merrifield resin (Boc-chemistry), Fmoc-Rink amide resin directly installs the C-terminal amide during cleavage, eliminating the need for post-synthetic amidation steps .

1

Fmoc-strategy solid-phase synthesis of peptide C-terminal primary amides

2

Direct amide release upon acidolytic cleavage, eliminating post-synthetic amidation

3

Compatible with standard Fmoc deprotection and coupling cycles on PS-DVB matrix

• [1] Iris Biotech GmbH. Resins for Solid Phase Peptide Synthesis (Part 2). Published 2022-08-10. Rink Amide/Knorr section. View Source
• [2] Bernatowicz, M. S.; Daniels, S. B.; Köster, H. A Comparison of Acid Labile Linkage Agents for the Synthesis of Peptide C-Terminal Amides. Tetrahedron Lett. 1989, 30 (35), 4645–4648. View Source

Fmoc-Rink Amide Resin Substitution Risk

The term 'Rink amide resin' encompasses a family of chemically distinct solid supports whose divergent acid lability profiles, loading capacities, and matrix compositions produce quantitatively different peptide synthesis outcomes . The standard PS-DVB Fmoc-Rink amide resin (cleavage at ~10% TFA/DCM) differs fundamentally from Rink Amide AM resin (cleavage at 50% TFA), Rink Amide MBHA/Knorr resin (cleavage at 95% TFA with acetamido spacer stabilization), and PEG-grafted variants such as NovaGel or Tentagel (which alter solvation and crude purity) [1]. Substituting one for another without adjusting cleavage protocols, coupling stoichiometry, or purity expectations can lead to incomplete cleavage, elevated by-product formation from linker decomposition, C-terminal N-alkylation artifacts, or unexpectedly low crude peptide purity—each of which directly impacts downstream purification costs and overall process yield [2]. The quantitative evidence below establishes the specific performance boundaries that differentiate these formats for procurement decisions.

Acid lability mismatch

Rink Amide AM, MBHA, and Sieber resins require markedly different TFA concentrations; direct substitution without adjusting cleavage protocols may cause incomplete release or linker decomposition.

Matrix-dependent purity and solvation

PEG-grafted matrices (Tentagel, NovaGel, ChemMatrix) alter solvation and crude purity profiles; PS-DVB Rink amide resin performance does not transfer directly to PEG-based variants.

Loading capacity and sequence length

Standard high-load resin may elevate aggregation risk for sequences >20 residues; low-load variants are preferred for difficult peptides but reduce yield per gram.

• [1] Iris Biotech GmbH. Resins for Solid Phase Peptide Synthesis (Part 2). Published 2022-08-10. Standard Rink amide resin cleaved in 10% TFA in DCM; Knorr resin includes acetamide spacer for enhanced stability. View Source
• [2] Stathopoulos, P.; Papas, S.; Tsikaris, V. C-terminal N-alkylated peptide amides resulting from the linker decomposition of the Rink amide resin. A new cleavage mixture prevents their formation. J. Pept. Sci. 2006, 12 (3), 227–232. View Source

Fmoc-Rink Amide Resin Comparative Evidence

Acid Lability Comparison

The standard Fmoc-Rink amide resin (PS-DVB matrix) occupies a distinct intermediate position in the acid lability spectrum of amide-forming resins. It is cleaved with ~10% TFA in DCM [1], making it substantially more acid-sensitive than Rink Amide AM resin (requires 50% TFA in CH₂Cl₂ or 95% aqueous TFA) [2] and Rink Amide MBHA/Knorr resin (requires ≥80–95% TFA due to the electron-withdrawing acetamido spacer that stabilizes the linker) . Conversely, it is markedly less acid-labile than Sieber amide resin (cleaved with only 1% TFA in DCM, enabling release of protected peptide fragments) . The PAL linker exhibits approximately twice the acid sensitivity of the Rink amide linker . This intermediate lability positions the standard Fmoc-Rink amide resin for routine C-terminal primary amide synthesis where full side-chain deprotection is acceptable but premature acid exposure during synthesis is a risk [1].

Acid Lability

Head-to-head

~10% TFA in DCM cleavage threshold

~5-fold more sensitive than Rink Amide AM; ~10-fold less sensitive than Sieber amide resin

Intermediate lability supports routine Fmoc cleavage; mismatched resin variant risks incomplete release or by-product formation.

Conditions: PS-DVB, 100-200 mesh, room temperature.

Evidence Dimension	Acid lability: TFA concentration required for effective peptide-resin cleavage
Target Compound Data	~10% TFA in DCM (standard cleavage condition); higher TFA concentrations risk linker-resin bond cleavage and colored impurity formation
Comparator Or Baseline	Rink Amide AM resin: 50% TFA in CH₂Cl₂ or 95% aqueous TFA; Rink Amide MBHA resin: ≥80–95% TFA; Sieber amide resin: 1% TFA in DCM; PAL linker: ~2× more acid-sensitive than Rink linker
Quantified Difference	~5-fold more acid-sensitive than Rink Amide AM (10% vs. 50% TFA threshold); ~8–9.5-fold more acid-sensitive than Rink Amide MBHA; ~10-fold less acid-sensitive than Sieber; ~0.5× the acid sensitivity of PAL linker
Conditions	Standard Fmoc-SPPS cleavage conditions; DCM or DCM/TFA solvent systems; room temperature; PS-DVB 1% crosslinked matrix, 100–200 mesh

Why This Matters

The intermediate acid lability of Fmoc-Rink amide resin dictates that procurement must be matched to the intended cleavage protocol—choosing the wrong resin variant risks either incomplete peptide release (with AM/MBHA variants at low TFA) or premature linker cleavage and by-product formation (with standard Rink at elevated TFA), each impacting final crude purity and yield.

• [1] Iris Biotech GmbH. Resins for Solid Phase Peptide Synthesis (Part 2). Published 2022-08-10. Standard Rink amide resin cleaved in 10% TFA in DCM. View Source
• [2] Sigma-Aldrich / Novabiochem. Rink Amide AM Resin (200-400 mesh) Product Datasheet. Cleavage: 50% TFA in CH₂Cl₂ or 95% aqueous TFA. View Source

Loading Capacity: Standard vs. Low-Load

The standard Fmoc-Rink amide resin (Novabiochem, 100–200 mesh) offers a loading capacity of 0.40–0.80 mmol/g, with high-load variants extending to 0.40–0.90 mmol/g . This is 2–4× higher than the low-load (LL) variants specifically designed for long and difficult peptides: Rink Amide AM resin LL provides only 0.20–0.45 mmol/g , and Rink Amide MBHA resin LL provides 0.30–0.40 mmol/g . A cross-study comparison further shows that PS-DVB Rink amide resin can achieve 1.1 mmol/g loading versus only 0.24 mmol/g for Tentagel-S-RAM (PEG-grafted matrix bearing the same Rink amide linker) [1]. The standard resin's higher loading is advantageous for short-to-medium peptides (≤15 residues) where site isolation is less critical, but the LL variants are preferred for sequences exceeding 20 amino acids where inter-chain aggregation must be minimized .

Loading Capacity

Reported

0.40–0.80 mmol/g (standard)

1.8–4.0× higher than low-load AM and MBHA variants; up to 1.1 mmol/g in certain PS-DVB batches

Higher loading reduces resin mass and solvent volume for short peptides; for sequences >20 residues, low-load variants minimize aggregation risk.

Determined via photometric Fmoc quantification (DBU/DMF).

Evidence Dimension	Loading capacity (photometric Fmoc determination via DBU/DMF treatment)
Target Compound Data	0.40–0.80 mmol/g (standard); 0.40–0.90 mmol/g (high-load HL variant); up to 1.1 mmol/g (certain PS-DVB preparations)
Comparator Or Baseline	Rink Amide AM resin LL: 0.20–0.45 mmol/g; Rink Amide MBHA resin LL: 0.30–0.40 mmol/g; Tentagel-S-RAM: 0.24 mmol/g
Quantified Difference	Standard Rink amide resin loading is 1.8–4.0× higher than LL variants and approximately 3.3–4.6× higher than Tentagel-S-RAM
Conditions	100–200 mesh PS-DVB (1% DVB); photometric determination of Fmoc-chromophore liberated upon DBU/DMF treatment; TNBS test passed

Why This Matters

Higher loading directly translates to greater peptide mass per unit resin weight, reducing resin procurement volume and solvent consumption for short-to-medium peptide campaigns; however, matching loading to target peptide length is critical—using standard high-load resin for sequences >20 amino acids risks aggregation-related coupling failure and lower crude purity.

• [1] PMC Article PMC3478740, Table 1. Resin loading comparison: Tentagel SRAM 0.24 mmol/g vs. Rink amide resin (PS-DVB) 1.1 mmol/g vs. Rink amide resin (PS-DVB) 0.43 mmol/g vs. 2-chlorotrityl chloride resin 0.7–0.9 mmol/g. View Source

Crude Purity: PS-DVB vs. PEG Matrices

In a multi-resin comparative study synthesizing the difficult acyl carrier protein sequence ACP (65–74) via Fmoc/t-Bu chemistry, the conventional PS-DVB Rink amide resin (resin 8) yielded only 52% crude peptide purity as determined by RP-HPLC [1]. In contrast, PEG-containing Rink amide resins—including PVA-g-PEG (resin 4), Tentagel-S-RAM (resin 5), NovaGel (resin 6), and ChemMatrix (resin 7)—delivered crude purities in the range of 75–90% under identical coupling and deprotection conditions [1]. Among the PEG resins themselves, performance was comparable (75–90%), indicating that the matrix composition, not the Rink linker itself, is the dominant factor governing crude purity for aggregation-prone sequences [1]. A separate study using a 'microenvironmental' model resin grafted with Rink-amide linker achieved 98% crude purity for ACP (65–74), further confirming that resin architecture significantly modulates synthetic outcome [2].

Crude Purity (ACP 65-74)

Head-to-head

52% crude purity (PS-DVB)

PEG-based Rink amide resins: 75–90% crude purity; micro-environmental grafted resin: 98%

Matrix composition dominates purity outcome for aggregation-prone sequences; PEG matrices reduce purification burden for difficult peptides.

ACP (65-74) sequence, Fmoc/t-Bu chemistry, RP-HPLC assessment.

Evidence Dimension	Crude peptide purity (RP-HPLC) for the difficult ACP (65–74) sequence synthesized under identical Fmoc/t-Bu SPPS conditions
Target Compound Data	52% crude purity (PS-DVB Rink amide resin, 100–200 mesh, 1% DVB)
Comparator Or Baseline	PVA-g-PEG Rink amide: 75–90%; Tentagel-S-RAM: 75–90%; NovaGel Rink amide: 75–90%; ChemMatrix Rink amide: 75–90%; Microenvironmental grafted AMP resin with Rink linker: 98%
Quantified Difference	PEG-based matrices deliver 1.4–1.7× higher crude purity than PS-DVB Rink amide resin (75–90% vs. 52%); the best-performing grafted resin achieves 1.9× higher purity (98% vs. 52%)
Conditions	ACP (65–74) sequence: H-Val-Gln-Ala-Ala-Ile-Asp-Tyr-Ile-Asn-Gly-NH₂; Fmoc/t-Bu chemistry; identical coupling and deprotection cycles across all resins; crude purity assessed by RP-HPLC

Why This Matters

For procurement decisions involving difficult or aggregation-prone peptide sequences, the 52% baseline crude purity of standard PS-DVB Rink amide resin necessitates careful consideration of downstream HPLC purification costs—a PEG-based matrix alternative can reduce the purification burden by delivering 23–38 absolute percentage points higher crude purity, directly impacting process economics.

• [1] Kassem, T.; Sabatino, D.; Jia, X.; Zhu, X. X.; Lubell, W. D. To Rink or Not to Rink Amide Link, that is the Question to Address for More Economical and Environmentally Sound Solid-Phase Peptide Synthesis. Int. J. Pept. Res. Ther. 2009, 15 (3), 211–218. View Source
• [2] Zinieris, N.; Zikos, C.; Ferderigos, N. Improved solid-phase peptide synthesis of 'difficult peptides' by altering the microenvironment of the developing sequence. Tetrahedron Lett. 2006, 47 (38), 6861–6864. View Source

C-Terminal N-Alkylation Side Reaction

A structurally specific vulnerability of the standard Fmoc-Rink amide resin is the decomposition of the Rink amide linker during TFA-mediated cleavage, which generates reactive carbocation intermediates that alkylate the C-terminal amide nitrogen of the target peptide [1]. This side reaction—C-terminal N-alkylation—was reported for the first time as a 'major problem' in peptide amides synthesized on Rink amide resin and is intrinsic to the open-chain structure of the Rink linker [1]. The Ramage linker, by contrast, features a three-circular (tricyclic) structure that prevents linker fragmentation and subsequent back-alkylation, thereby delivering peptides with higher purity and fewer impurities than those produced with the Rink-amide linker [2]. For Rink amide resin users, the addition of 1,3-dimethoxybenzene to the cleavage cocktail prevents this alkylation almost quantitatively [1]. The reaction does not occur with Sieber amide resin (which uses an entirely different xanthenyl linker architecture) , nor is it reported for PAL linker-based resins [3].

C-Terminal N-Alkylation

Head-to-head

Major side reaction unique to Rink linker

Ramage and Sieber linkers eliminate this risk class; 1,3-dimethoxybenzene suppresses alkylation almost quantitatively

Procurement must account for cleavage cocktail optimization to avoid N-alkylated by-products; alternative linker chemistries remove this vulnerability.

Identified by RP-HPLC and ESI-MS; peptide amides with Cys and Met tested.

Evidence Dimension	Occurrence of C-terminal N-alkylation side product during TFA cleavage of peptide-resin
Target Compound Data	C-terminal N-alkylated peptide amides formed as a major side product during TFA cleavage due to Rink amide linker decomposition; preventable almost quantitatively by adding 1,3-dimethoxybenzene to the cleavage cocktail
Comparator Or Baseline	Ramage linker: no linker fragmentation or back-alkylation due to tricyclic structure; Sieber amide resin: no such side reaction reported (xanthenyl linker); PAL linker: no such side reaction prominently reported
Quantified Difference	Side reaction classified as a 'major problem' for Rink amide resin; Ramage linker 'delivers peptides with higher purity and less impurities' than Rink-amide linker; 1,3-dimethoxybenzene prevents alkylation 'almost quantitatively'
Conditions	Standard TFA cleavage conditions (TFA/scavenger cocktails); Fmoc-strategy SPPS; peptides containing Cys and Met residues tested; RP-HPLC and ESI-MS characterization

Why This Matters

The C-terminal N-alkylation side reaction is a procurement-relevant risk unique to the Rink amide linker architecture; selecting this resin necessitates either (a) incorporating 1,3-dimethoxybenzene in the cleavage cocktail or (b) accepting the purification burden of removing N-alkylated by-products, whereas Ramage or Sieber resins eliminate this risk class entirely.

• [1] Stathopoulos, P.; Papas, S.; Tsikaris, V. C-terminal N-alkylated peptide amides resulting from the linker decomposition of the Rink amide resin. A new cleavage mixture prevents their formation. J. Pept. Sci. 2006, 12 (3), 227–232. View Source
• [2] Iris Biotech GmbH. Resins for Solid Phase Peptide Synthesis (Part 2). Published 2022-08-10. Ramage linker section: 'The three-circular structure of the Ramage linker prevents fragmentation of the linker during cleavage...Ramage linker delivers peptides with higher purity and less impurities, than peptides produced with the Rink-amide linker.' View Source
• [3] Albericio, F.; Barany, G. An Acid-Labile Anchoring Linkage for Solid-Phase Synthesis of C-Terminal Peptide Amides under Mild Conditions. Int. J. Pept. Protein Res. 1987, 30 (2), 206–216. View Source

Swelling Volume: Standard vs. High-Load

The swelling volume of a solid-phase resin governs reagent accessibility to reactive sites and is a critical quality control parameter for reproducible SPPS. The standard Fmoc-Rink amide resin (Novabiochem, 100–200 mesh, 1% DVB) exhibits a total swelling volume of ≥ 5.2 mL/g in both DMF and CH₂Cl₂ as measured by the Houben Weyl method . This is identical to Rink Amide AM resin LL (≥ 5.2 mL/g in both solvents) and Rink Amide MBHA resin LL (≥ 5.2 mL/g) , indicating that within the PS-DVB matrix family, the linker modification does not substantially alter swelling behavior. However, the high-load (HL) variant of Rink amide resin exhibits a lower swelling volume of ≥ 4.5 mL/g in both DMF and CH₂Cl₂ , a ~13% reduction attributable to the higher functional group density restricting polymer chain mobility. PEG-based matrices (Tentagel, NovaGel, ChemMatrix) swell in a broader range of solvents including water and toluene, though quantitative swelling data are typically lot-specific .

Swelling Volume

Data to verify

≥ 5.2 mL/g (DMF, CH₂Cl₂)

HL variant: ≥ 4.5 mL/g; identical to AM LL and MBHA LL within PS-DVB family

Swelling consistency supports reproducible reagent diffusion; HL variant’s reduced swelling may affect coupling of sterically demanding residues.

Houben Weyl method; 100-200 mesh, 1% DVB. Batch-level QC parameter.

Evidence Dimension	Total swelling volume (Houben Weyl method) in DMF and CH₂Cl₂
Target Compound Data	≥ 5.2 mL/g in DMF; ≥ 5.2 mL/g in CH₂Cl₂ (standard 0.40–0.80 mmol/g loading)
Comparator Or Baseline	Rink Amide resin HL: ≥ 4.5 mL/g in both DMF and CH₂Cl₂; Rink Amide AM resin LL: ≥ 5.2 mL/g; Rink Amide MBHA resin LL: ≥ 5.2 mL/g
Quantified Difference	Standard Rink amide resin swelling is ~15.6% higher than the HL variant (5.2 vs. 4.5 mL/g); identical to AM LL and MBHA LL variants within the PS-DVB family
Conditions	copoly(styrene-1% DVB), 100–200 mesh; Houben Weyl swelling volume determination; DMF and CH₂Cl₂ as test solvents

Why This Matters

The ~13% reduction in swelling volume of the HL variant versus standard Rink amide resin is a procurement-relevant trade-off: higher loading per gram comes at the cost of reduced solvent-mediated reagent diffusion, which can compromise coupling efficiency for sterically demanding amino acids; procurement specifications should include swelling volume as a batch-level QC parameter.

Fmoc-Rink Amide Resin Application Scenarios

Routine Short-to-Medium Peptide Amide Synthesis

For peptides of up to 15 amino acids with standard amino acid composition (no extreme hydrophobicity or aggregation propensity), the standard Fmoc-Rink amide resin (0.40–0.80 mmol/g loading on PS-DVB) provides an optimal balance of loading capacity, cost-efficiency, and well-established protocols [1]. The resin's intermediate acid lability (~10% TFA/DCM cleavage threshold) enables straightforward final deprotection and cleavage in a single step, while its ≥ 5.2 mL/g swelling volume in DMF ensures adequate reagent penetration for routine couplings [1]. At 0.40–0.80 mmol/g loading, a 0.1 mmol synthesis scale requires only 125–250 mg of resin, minimizing procurement cost per peptide. This scenario directly leverages the loading advantage of standard Rink amide resin over LL variants (1.8–4.0× higher capacity) documented in Section 3 [2].

Process-Scale Manufacturing

When scaling peptide amide production to multi-gram or kilogram quantities, the standard Fmoc-Rink amide resin on PS-DVB offers the lowest procurement cost among Rink linker chemistries due to the maturity of PS-DVB manufacturing and the avoidance of PEGylation steps required for Tentagel or NovaGel matrices [1]. The higher loading capacity (0.40–0.80 mmol/g, extendable to 0.90 mmol/g with HL variants) maximizes peptide output per unit reactor volume [2]. However, this scenario requires rigorous control of TFA concentration during cleavage: exceeding the ~10% TFA threshold risks linker-resin bond scission and the formation of colored impurities that complicate downstream purification, as demonstrated by the C-terminal N-alkylation and linker decomposition evidence in Section 3 [3]. The addition of trialkylsilane scavengers or 1,3-dimethoxybenzene to the cleavage cocktail is mandatory to suppress these side reactions almost quantitatively [3].

Mild Cleavage for Acid-Sensitive Peptides

The standard Fmoc-Rink amide resin's cleavage at ~10% TFA in DCM represents a significantly milder condition than required for Rink Amide AM (50% TFA) or Rink Amide MBHA (≥80–95% TFA) resins, but is harsher than Sieber amide resin (1% TFA) [1][2]. This intermediate position makes the standard Rink amide resin suitable for peptides containing moderately acid-sensitive functionalities (e.g., certain glycosidic linkages, phosphorylated residues that tolerate brief 10% TFA exposure) where the ultra-mild 1% TFA Sieber conditions are unnecessary but the 50–95% TFA required by AM/MBHA variants would be destructive [1]. Conversely, for side-chain-protected peptide amide fragments intended for subsequent segment condensation, the Sieber resin (1% TFA, protected fragments released) or the extremely acid-labile Ramage linker (3% TFA) should be selected instead [3], as the standard Rink amide resin cannot release protected fragments without concomitant linker decomposition [4].

Pre-Scale-Up Feasibility for Difficult Sequences

For peptide sequences with known or suspected aggregation propensity (e.g., ACP-like, glycine-rich, or poly-glutamine motifs), the 52% crude purity baseline of standard PS-DVB Rink amide resin documented in the ACP (65–74) comparative study [1] serves as a go/no-go checkpoint during method development. If initial small-scale synthesis on standard PS-DVB Rink amide resin yields crude purity below ~60%, switching to a PEG-based Rink amide matrix (NovaGel, Tentagel, or ChemMatrix, which deliver 75–90% crude purity for the same sequence) [1] should be evaluated despite the higher procurement cost. The micro-environmental grafted resin approach achieving 98% crude purity [2] represents a further optimization pathway. This staged procurement strategy—starting with the lowest-cost standard resin and escalating matrix complexity only when purity benchmarks are not met—maximizes process economics while retaining the Rink amide linker's proven C-terminal amide-forming chemistry.

Application

Selection Property

Validation Focus

Routine short-to-medium peptide amide synthesis

Intermediate loading on standard PS-DVB matrix

Coupling efficiency and crude purity for peptides ≤15 residues

Process-scale amide manufacturing

Low procurement cost per mmol capacity

Cleavage condition control to suppress side products and colored impurities

Acid-sensitive peptide amide synthesis

Intermediate acid lability milder than AM/MBHA resins

Tolerance of moderately acid-labile side-chain protection; monitor premature cleavage

Pre-scale-up feasibility for difficult sequences

Lower baseline crude purity for aggregation-prone motifs

Compare crude purity with PEG-based matrices if initial purity insufficient; assess matrix escalation

• [1] Kassem, T.; Sabatino, D.; Jia, X.; Zhu, X. X.; Lubell, W. D. To Rink or Not to Rink Amide Link, that is the Question to Address for More Economical and Environmentally Sound Solid-Phase Peptide Synthesis. Int. J. Pept. Res. Ther. 2009, 15 (3), 211–218. View Source
• [2] Zinieris, N.; Zikos, C.; Ferderigos, N. Improved solid-phase peptide synthesis of 'difficult peptides' by altering the microenvironment of the developing sequence. Tetrahedron Lett. 2006, 47 (38), 6861–6864. View Source
• [3] Stathopoulos, P.; Papas, S.; Tsikaris, V. C-terminal N-alkylated peptide amides resulting from the linker decomposition of the Rink amide resin. A new cleavage mixture prevents their formation. J. Pept. Sci. 2006, 12 (3), 227–232. View Source
• [4] Iris Biotech GmbH. Resins for Solid Phase Peptide Synthesis (Part 2). Published 2022-08-10. Sieber and Ramage linker sections with comparative TFA cleavage data. View Source